Cas no 1520457-21-9 (3-(1,4-dimethyl-1H-pyrazol-5-yl)butanoic acid)

• Product Name: 3-(1,4-dimethyl-1H-pyrazol-5-yl)butanoic acid
• CAS No: 1520457-21-9
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 5806811
• PubChem ID: 82601318
• Update Time: 2024-01-13

3-(1,4-dimethyl-1H-pyrazol-5-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1,4-dimethyl-1H-pyrazol-5-yl)butanoic acid
• EN300-1844830
• 1520457-21-9

• Inchi： 1S/C9H14N2O2/c1-6(4-8(12)13)9-7(2)5-10-11(9)3/h5-6H,4H2,1-3H3,(H,12,13)
• InChI Key： UELKSVLFADBENO-UHFFFAOYSA-N
• SMILES： OC(CC(C)C1=C(C)C=NN1C)=O

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles